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Introduction

The Two-Step Tuberculin Skin Test (TST) is a method used to establish a reliable baseline for

individuals who will undergo periodic (serial) testing for Mycobacterium tuberculosis infection,

such as healthcare workers or residents of long-term care facilities.[1][2] The primary purpose

is to differentiate between a "boosted" reaction and a new infection (conversion). In some

individuals infected with tuberculosis (TB) many years ago, the ability to react to tuberculin may

wane over time, potentially causing a false-negative result on an initial TST.[3][4] This first test,

however, can stimulate the immune memory, causing a subsequent test to be positive.[3][5]

This recall response is known as the "booster phenomenon," and the two-step protocol helps to

identify it at baseline, preventing misinterpretation of a boosted reaction as a new infection

during future annual testing.[6][7]

Principle of the Test

The TST is based on a delayed-type hypersensitivity (Type IV) reaction. When tuberculin

Purified Protein Derivative (PPD) is injected intradermally, sensitized T-cells from a previous

infection are recruited to the site, causing a localized reaction characterized by induration (firm

swelling).[3] The booster effect occurs when a person with a distant TB infection has a waned

immune response.[4] The first TST acts as an anamnestic stimulus, boosting the immune

response so that a second test administered 1-4 weeks later will elicit a larger, positive

reaction.[8][9] This boosted reaction reflects the prior TB infection, not a recent one.[1] The
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two-step procedure is performed only once for a baseline if properly documented; subsequent

tests can be single-step.[6][10]

Experimental Protocols
Protocol 1: Two-Step Tuberculin Skin Test
Administration and Reading
Materials:

Tuberculin PPD solution (e.g., Tubersol®), 5 Tuberculin Units (TU) per 0.1 mL[3][11]

1 mL tuberculin safety syringes with a 26 or 27-gauge, ½-inch needle[12][13]

Alcohol swabs[11]

Sharps container[11]

Millimeter ruler[14]

Anaphylaxis management kit[11]

Procedure: First Step

Patient Preparation: Seat the patient comfortably and explain the procedure.[15] Select a site

on the inner surface of the forearm, approximately 2 to 4 inches below the elbow.[15][16] The

area should be free of veins, scars, or rashes.[13]

Administration:

Clean the injection site with an alcohol swab and allow it to dry completely.[15]

Aseptically draw 0.1 mL of PPD solution into the tuberculin syringe.[13]

Stretch the skin taut. With the needle bevel facing upward, insert the needle slowly at a 5

to 15-degree angle just under the top layer of skin.[12]

Inject the 0.1 mL of PPD to create a discrete, pale wheal 6 to 10 mm in diameter.[15]
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If a proper wheal does not form, the test should be repeated immediately on the other arm

or at least 5 cm from the original site.[12]

Documentation (Step 1): Record the date, time, administration site, PPD manufacturer, and

lot number.[17] Instruct the patient to return for a reading in 48 to 72 hours.[2]

Reading and Interpretation (Step 1):

The test must be read by a trained healthcare professional between 48 and 72 hours after

administration.[2][18]

Identify the area of induration (firm, palpable swelling) by palpation.[19] Do not measure

erythema (redness).[2][16]

Using a millimeter ruler, measure the diameter of the induration transversely to the long

axis of the forearm.[3][17]

Record the result in millimeters (e.g., "0 mm" if no induration is present).[16] Do not record

as simply "positive" or "negative".[14]

If the result is positive (≥10 mm), the person is considered infected, and no second test is

needed.[1][10] A medical evaluation, including a chest X-ray, should follow.[20]

If the result is negative (<10 mm), proceed to the second step.[21]

Procedure: Second Step

Timing: Administer the second TST 1 to 4 weeks after the first test was read.[6][19] An

interval of less than one week is insufficient to elicit a booster response, while more than four

weeks increases the chance of a true conversion if an exposure occurs.[6][8]

Administration: Repeat the administration procedure (steps 2.1-2.2) on the opposite forearm

or at least 5 cm from the first test site.[19]

Documentation (Step 2): Record the details of the second administration as done for the first

step.[19]

Reading and Interpretation (Step 2):
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Read the second test 48 to 72 hours after administration, following the same procedure as

the first step (steps 4.1-4.4).[1]

The result of this second test is considered the true baseline.[6]

If the second test is positive (≥10 mm), it is considered a "boosted" reaction, indicating a

past TB infection. The person is classified as having a latent TB infection and should be

evaluated for treatment.[1][18]

If the second test is negative (<10 mm), the person is considered uninfected.[1][18] Any

future positive TST would be classified as a new infection (conversion).[1]

Data Presentation
Table 1: Interpretation of a Single TST Result

Induration Size
General Interpretation
(Low-Risk Individuals)

Interpretation for High-
Risk Groups*

≥ 5 mm Negative Positive

≥ 10 mm Positive Positive

≥ 15 mm Positive Positive

*High-risk groups include recent contacts of a person with infectious TB, individuals with fibrotic

changes on a chest radiograph consistent with prior TB, organ transplant recipients, and other

immunosuppressed persons (including those with HIV). For these individuals, ≥5 mm is

considered positive.[16]

Table 2: Two-Step TST Scenarios and Final Interpretation
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First TST
Result
(Induration)

Second TST
Required?

Second TST
Result (1-4
Weeks Later)

Final
Interpretation

Action

≥ 10 mm No
Not
Administered

Positive (Latent
TB Infection)

Medical
evaluation;
consider
treatment.[10]

< 10 mm Yes < 10 mm
Negative

(Uninfected)

No further action;

establish as

baseline.[1][18]

| < 10 mm | Yes | ≥ 10 mm | Positive (Boosted Reaction) | Medical evaluation; consider

treatment.[1][18] |

Mandatory Visualization
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Start: Baseline Screening Required

Administer First TST
(0.1 mL PPD Intradermally)

Read Result at 48-72 Hours

Induration ≥ 10 mm?

Result: POSITIVE
(Latent TB Infection)

  Yes

Administer Second TST
(1-4 Weeks After First Test)

No  

Refer for Medical Evaluation
(Chest X-ray & Clinical Assessment)

End of Protocol

Read Result at 48-72 Hours

Induration ≥ 10 mm?

Result: NEGATIVE
(Uninfected Baseline)

No  

Result: POSITIVE (Boosted)
(Latent TB Infection)

  Yes

Click to download full resolution via product page

Caption: Workflow for the two-step Tuberculin Skin Test (TST).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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